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Compound of Interest

Compound Name: 2-Hydroxyisophthalic acid

Cat. No.: B1222774 Get Quote

Proper disposal of 2-Hydroxyisophthalic acid is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. This chemical is classified as a hazardous

waste and is known to be harmful if swallowed, cause skin and eye irritation, and may lead to

respiratory irritation.[1][2] Therefore, it must be handled and disposed of following strict

protocols. Under no circumstances should it be poured down the drain.[3][4]

Immediate Safety and Handling for Disposal
Before beginning any disposal procedures, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of 2-
Hydroxyisophthalic acid waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any dust or fumes.

Waste Collection and Storage
All 2-Hydroxyisophthalic acid waste, whether in solid form or in solution, must be collected in

a designated hazardous waste container.[5][6] The container must be:

Appropriate: Use a container made of a material compatible with the chemical.

Labeled: The container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2-Hydroxyisophthalic Acid".[3]

Sealed: Keep the container tightly closed except when adding waste.[3][5]
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Stored Securely: Store the waste container in a designated satellite accumulation area away

from incompatible materials.[7]

Disposal Procedure
The standard procedure for the disposal of 2-Hydroxyisophthalic acid is to arrange for pickup

by a certified hazardous waste disposal service. Do not attempt to neutralize or treat the

chemical waste unless you have a specific, validated protocol and the necessary safety

equipment. The general steps for disposal are outlined in the workflow diagram below.

Quantitative Disposal Guidelines
While specific quantitative limits for the disposal of 2-Hydroxyisophthalic acid are not readily

available, general laboratory waste guidelines provide a framework for the disposal of acidic

and basic waste that may be applicable to solutions containing this acid, though drain disposal

is not recommended.

Parameter Guideline Citation

pH Range for Drain Disposal 5.0 - 12.5 [7]

5.5 - 10.5 [4]

Maximum Daily Drain Disposal
A few hundred grams or

milliliters
[4]

Note: These are general guidelines and may not be permissible for 2-Hydroxyisophthalic
acid. Always consult your institution's specific waste disposal policies.
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Caption: Workflow for the proper disposal of 2-Hydroxyisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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